1-(3-Methoxyphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[2-[(6-methylpyridazin-3-yl)amino]ethyl]urea
• InChI: InChI=1S/C15H19N5O2/c1-11-6-7-14(20-19-11)16-8-9-17-15(21)18-12-4-3-5-13(10-12)22-2/h3-7,10H,8-9H2,1-2H3,(H,16,20)(H2,17,18,21)
• InChI Key: XDXQGVOQGVVERW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NCCNC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

Molecular Structure Analysis

The molecular structure of 1-(3-Methoxyphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea is characterized by a methoxyphenyl group, a methylpyridazinyl group, and a urea linkage. This unique structure contributes to its diverse applications in scientific research.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of cyclic dipeptidyl ureas through Ugi reactions demonstrates an innovative approach to creating pseudopeptidic [1,2,4]triazines, which are composed of different amino acids linked through a urea moiety. This method showcases the versatility of urea derivatives in constructing complex heterocyclic structures (Sañudo et al., 2006).

• Directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea highlights a chemical modification strategy enabling the introduction of various substituents into the urea molecule, expanding its utility in synthetic organic chemistry (Smith et al., 2013).

Chemical Reactivity and Applications

• The development of 1,3,5-triazinyl urea derivatives as corrosion inhibitors for mild steel in acidic conditions illustrates a practical application of urea derivatives in industrial material protection, showcasing their potential as effective corrosion inhibitors (Mistry et al., 2011).

• Investigation into the fate of various herbicides in soil, including compounds structurally related to urea derivatives, contributes to our understanding of environmental behavior and degradation patterns of synthetic chemicals, offering insights into the environmental impact and management strategies for urea-containing compounds (Bouchard et al., 1982).

Safety and Hazards

Specific safety and hazard information for 1-(3-Methoxyphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea is not available in the literature I retrieved. As with all chemicals, it should be handled with appropriate safety precautions.